Cas no 324009-09-8 (1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 324009-09-8
• MF: C₁₁H₁₄F₃N₅
• MW: 273.257571697235
• MDL: MFCD00172897
• CID: 5165592
• Update Time: 2026-03-04

1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-(4-METHYLPIPERAZINO)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• 1-methyl-5-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-methyl-5-(4-methyl-1-piperazinyl)-3-(trifluoromethyl)-
• 1-methyl-5-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)pyrazole-4-carbonitrile
• MLS000695118
• HMS2642E18
• SMR000333558
• 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• MDL： MFCD00172897
• Inchi： 1S/C11H14F3N5/c1-17-3-5-19(6-4-17)10-8(7-15)9(11(12,13)14)16-18(10)2/h3-6H2,1-2H3
• InChI Key： CZQVBBCSDDSTAD-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N(C)N=1)N1CCN(C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

1-Methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 324009-09-8): A Comprehensive Overview

1-Methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 324009-09-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 324009-09-8, is characterized by its unique structural features, which include a trifluoromethyl group, a methylpiperazino moiety, and a cyano substituent on a pyrazole ring. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile can be represented as follows: C₁₂H₁₅F₃N₄. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, while the methylpiperazino moiety enhances its binding affinity to various biological targets. The cyano substituent further contributes to its pharmacological profile by modulating its electronic properties and reactivity.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile. Studies have demonstrated that this compound exhibits potent anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests its potential as an anti-inflammatory agent for the treatment of inflammatory diseases.

In the context of cancer research, 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has shown promising results in inhibiting the growth of various cancer cell lines. A study published in Cancer Research demonstrated that this compound selectively targets and induces apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its anti-inflammatory and anti-cancer properties, 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has also been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry found that this compound protects neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile have also been studied to evaluate its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability, good tissue distribution, and a reasonable half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1-methyl-5-(4-methylpiperazino)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 324009-09-8) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological profile, making it an important molecule for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is anticipated that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.